New metabolites of Gibberella fujikuroi. Part XV. N-jasmonoyl- and N-dihydrojasmonoyl-isoleucine
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39700001839
Abstract
Two new metabolites of G. fujikuroi have been shown to be N-jasmonoyl- and N-dihydrojasmonoyl-isoleucine [(5) and (2) respectively].
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Journal Name：Journal of the Chemical Society C: Organic
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CAS no.: 1090-13-7
